Cas no 21468-56-4 (Carbamic acid, phenyl-, 2-nitrophenyl ester)

• Product Name: Carbamic acid, phenyl-, 2-nitrophenyl ester
• CAS No: 21468-56-4
• MF: C₁₃H₁₀N₂O₄
• MW: 258.229503154755
• CID: 237979
• PubChem ID: 71357048
• Update Time: 2025-04-19

Carbamic acid, phenyl-, 2-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, phenyl-, 2-nitrophenyl ester
• (2-nitrophenyl) N-phenylcarbamate
• DTXSID20781142
• 21468-56-4
• 2-Nitrophenyl phenylcarbamate

• Inchi： 1S/C13H10N2O4/c16-13(14-10-6-2-1-3-7-10)19-12-9-5-4-8-11(12)15(17)18/h1-9H,(H,14,16)
• InChI Key： TVEMTZBZZJLOHN-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1)=O)C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 258.06405680g/mol
• Monoisotopic Mass: 258.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.2Ų